Cas no 2877664-24-7 (6-bromo-2-{4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl}quinazoline)

• Product Name: 6-bromo-2-{4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl}quinazoline
• CAS No: 2877664-24-7
• MF: C₁₉H₂₀BrN₅
• MW: 398.299602508545
• CID: 5328644
• PubChem ID: 165433921
• Update Time: 2025-10-30

6-bromo-2-{4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl}quinazoline Chemical and Physical Properties

Names and Identifiers

• F6841-1515
• AKOS040888900
• 2877664-24-7
• 6-bromo-2-{4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl}quinazoline
• 6-Bromo-2-[4-[(3-methyl-2-pyridinyl)methyl]-1-piperazinyl]quinazoline

• Inchi： 1S/C19H20BrN5/c1-14-3-2-6-21-18(14)13-24-7-9-25(10-8-24)19-22-12-15-11-16(20)4-5-17(15)23-19/h2-6,11-12H,7-10,13H2,1H3
• InChI Key： AMBRXNUZAVCJNU-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(Br)C=C2)=CN=C1N1CCN(CC2=NC=CC=C2C)CC1

Computed Properties

• Exact Mass: 397.09021g/mol
• Monoisotopic Mass: 397.09021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• Density: 1.436±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 551.9±60.0 °C(Predicted)
• pka: 6.66±0.59(Predicted)

Additional information on 6-bromo-2-{4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl}quinazoline

Introduction to 6-Bromo-2-{4-[(3-Methylpyridin-2-yl)methyl]piperazin-1-yl}quinazoline (CAS No. 2877664-24-7)

6-Bromo-2-{4-[(3-Methylpyridin-2-yl)methyl]piperazin-1-yl}quinazoline (CAS No. 2877664-24-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazolines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and neuroprotective effects. The unique structural features of this compound, particularly the bromo substitution and the piperazine moiety, contribute to its pharmacological properties and make it a promising candidate for further research and development.

The chemical structure of 6-bromo-2-{4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl}quinazoline is characterized by a quinazoline core with a bromine atom at the 6-position and a piperazine ring substituted with a (3-methylpyridin-2-yl)methyl group at the 4-position. This combination of functional groups imparts specific interactions with biological targets, making it an attractive molecule for drug discovery efforts. The bromine substitution is known to enhance the lipophilicity and metabolic stability of the compound, while the piperazine moiety can facilitate receptor binding and modulate biological activity.

Recent studies have highlighted the potential of 6-bromo-2-{4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl}quinazoline in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action appears to involve inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways. Additionally, preliminary studies suggest that this compound may have synergistic effects when used in combination with other anticancer agents, potentially enhancing therapeutic efficacy while reducing side effects.

In addition to its antitumor properties, 6-bromo-2-{4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl}quinazoline has also shown promise in neurodegenerative diseases. Studies have demonstrated that this compound can protect neurons from oxidative stress and inflammation, which are key factors in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through multiple mechanisms, including modulation of neurotransmitter systems and reduction of neuroinflammatory responses.

The pharmacokinetic properties of 6-bromo-2-{4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl}quinazoline have been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, toxicological studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models.

To further advance the clinical development of 6-bromo-2-{4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl}quinazoline, ongoing research is focused on optimizing its formulation and delivery methods. Various formulations, including oral tablets, injectable solutions, and sustained-release formulations, are being evaluated to enhance patient compliance and treatment outcomes. Additionally, efforts are being made to identify biomarkers that can predict response to this compound, which could facilitate personalized medicine approaches in clinical practice.

In conclusion, 6-bromo-2-{4-[(3-methylpyridin--2--y-methy-)piperazi-n--1--y-l](CAS No. 2877664--7)) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and potential clinical applications. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.